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Compound of Interest

Compound Name: N-Boc-L-3,5-difluorophenylalanine

Cat. No.: B346173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of N-Boc-L-3,5-difluorophenylalanine, a

valuable building block in medicinal chemistry and drug development. The introduction of

fluorine atoms into phenylalanine can significantly alter the biological activity and metabolic

stability of peptides and small molecule drugs. The tert-butyloxycarbonyl (Boc) protecting group

allows for its use in solid-phase and solution-phase peptide synthesis.

This document provides a comprehensive overview of a common and efficient synthetic route,

including a detailed experimental protocol, expected yields, and key characterization data.

Synthetic Pathway Overview
The most straightforward and widely employed method for the synthesis of N-Boc-L-3,5-
difluorophenylalanine is the protection of the commercially available L-3,5-

difluorophenylalanine. This reaction involves the treatment of the amino acid with di-tert-butyl

dicarbonate (Boc)₂O under basic conditions. The base deprotonates the amino group,

increasing its nucleophilicity to attack the electrophilic carbonyl carbon of (Boc)₂O.
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Figure 1: General workflow for the N-Boc protection of L-3,5-difluorophenylalanine.

Experimental Protocol
This protocol is a representative procedure for the N-Boc protection of L-3,5-

difluorophenylalanine.

Materials:

L-3,5-difluorophenylalanine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH)

Dioxane

Water (deionized)
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Ethyl acetate

1 M Hydrochloric acid (HCl)

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar,

dissolve L-3,5-difluorophenylalanine (1.0 eq) in a 1:1 mixture of dioxane and water. Add

sodium bicarbonate (2.0 eq) or an appropriate amount of NaOH solution to the mixture and

stir until all solids are dissolved.

Addition of (Boc)₂O: To the stirred solution, add di-tert-butyl dicarbonate (1.1 to 1.2 eq)

portion-wise at room temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC) until the starting

amino acid is consumed.

Work-up:

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

the dioxane.

Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude N-Boc-L-3,5-difluorophenylalanine can be purified by

recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column
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chromatography on silica gel if necessary to afford the pure product as a white to off-white

solid.

Quantitative Data
Parameter Expected Value

Yield 90-98%

Purity (by HPLC) ≥98%

Molecular Formula C₁₄H₁₇F₂NO₄

Molecular Weight 301.29 g/mol

Physicochemical and Spectroscopic Data
Property Value Reference

Appearance White to off-white solid [1]

Melting Point 109-115 °C

Optical Rotation
[α]²⁰/D = -31.0 ± 2.0° (c = 1 in

DMF)

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 6.85-6.65 (m, 3H),

5.05 (br d, 1H), 4.60 (q, 1H),

3.20-3.00 (m, 2H), 1.42 (s, 9H)

¹³C NMR (CDCl₃, 101 MHz)

δ (ppm): 175.5, 163.0 (dd, J =

245, 13 Hz), 155.2, 140.8 (t, J

= 9 Hz), 112.5 (dd, J = 21, 7

Hz), 103.0 (t, J = 25 Hz), 80.2,

53.8, 37.5, 28.3

¹⁹F NMR (CDCl₃, 376 MHz) δ (ppm): -109.5

CAS Number 205445-52-9 [1]

Safety Precautions
Work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Di-tert-butyl dicarbonate is a lachrymator and should be handled with care.

Handle all chemicals with caution and refer to their respective Safety Data Sheets (SDS) for

detailed safety information.

This technical guide provides a comprehensive overview of the synthesis of N-Boc-L-3,5-
difluorophenylalanine. The described method is robust, high-yielding, and scalable, making it

suitable for both academic research and industrial applications. The provided data will be

valuable for researchers in the fields of peptide synthesis, medicinal chemistry, and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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